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Compound of Interest

Compound Name: Epi-N-Acetyl-lactosamine

Cat. No.: B15387368 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of Epi-N-
Acetyl-lactosamine, a glycosylation agent used in various laboratory applications. While a

specific Safety Data Sheet (SDS) for Epi-N-Acetyl-lactosamine is not publicly available, this

document outlines disposal procedures based on guidelines for similar non-hazardous

carbohydrate compounds and general laboratory safety protocols.

Core Safety and Handling Information
Epi-N-Acetyl-lactosamine is a carbohydrate-based reagent.[1][2] Based on information for

structurally similar compounds like N-Acetyl-D-glucosamine, it is not classified as a hazardous

chemical.[3][4] However, as with any laboratory chemical, appropriate personal protective

equipment (PPE), including safety glasses and gloves, should be worn during handling and

disposal.

Key Chemical Properties:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15387368?utm_src=pdf-interest
https://www.benchchem.com/product/b15387368?utm_src=pdf-body
https://www.benchchem.com/product/b15387368?utm_src=pdf-body
https://www.benchchem.com/product/b15387368?utm_src=pdf-body
https://www.benchchem.com/product/b15387368?utm_src=pdf-body
https://www.biosynth.com/p/OE02427/205380-69-4-epi-n-acetyl-lactosamine
https://cymitquimica.com/products/3D-OE02427/epi-n-acetyl-lactosamine/
https://www.fishersci.com/store/msds?partNumber=AAA1304718&productDescription=N-ACETYL-D-GLUCOSAMINE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/A0092_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15387368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula C14H25NO11[1][2]

Molecular Weight 383.35 g/mol [1][2]

Appearance Typically a white to off-white powder[3]

Solubility Soluble in water[5]

Step-by-Step Disposal Protocol
Given the likely non-hazardous nature of Epi-N-Acetyl-lactosamine, the following disposal

methods are recommended. The choice between solid waste disposal and drain disposal

depends on the physical state of the waste and local regulations.

1. Solid Waste Disposal (Preferred Method for Powder):

Ensure the container is empty: All practicable amounts of the powder should be removed

from the container.

Decontaminate the container (if necessary): If the container is to be disposed of in regular

trash, it should be triple-rinsed with water. The rinsate should be disposed of as aqueous

waste.

Deface the label: All chemical identification markings on the empty container should be

obscured or removed.[6]

Dispose of the container: The clean, empty, and defaced container can typically be disposed

of in the regular laboratory trash.[7]

For residual powder: Small amounts of residual powder can be swept up with a damp cloth

or paper towel and disposed of in the regular trash, provided it is securely packaged.[8]

2. Aqueous Solution Disposal:

Dilution: Small quantities of Epi-N-Acetyl-lactosamine dissolved in water can be further

diluted with copious amounts of water.
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Drain Disposal: Following dilution, the solution can be poured down the sanitary sewer. It is

crucial to flush the drain with a significant amount of water to ensure it is cleared from the

plumbing system.[6] This practice is generally acceptable for non-hazardous, water-soluble

substances like sugars.[8]

Important Note: Always consult your institution's Environmental Health and Safety (EHS) office

or equivalent department to ensure compliance with local and federal regulations before

disposing of any chemical waste.[9][10]

Disposal Workflow and Decision Making
The following diagrams illustrate the recommended workflow for the disposal of Epi-N-Acetyl-
lactosamine and a general decision-making process for laboratory chemical waste.

Start: Epi-N-Acetyl-lactosamine Waste

Is the waste in solid form?

Follow Solid Waste Disposal Protocol

Yes

Follow Aqueous Solution Disposal Protocol

No (Aqueous Solution)

End of Disposal Process

Click to download full resolution via product page

Disposal Workflow for Epi-N-Acetyl-lactosamine.
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Generated Chemical Waste

Is the chemical listed as hazardous in its SDS?

Treat as Hazardous Waste: Follow Institutional EHS Procedures

Yes

Is the waste water-soluble and non-toxic?

No

Consult Institutional EHS for Guidance Dilute with water and dispose down the sanitary sewer

Yes (Aqueous)

Dispose of in regular laboratory trash (ensure container is empty and defaced)

Yes (Solid)No/Unsure

Click to download full resolution via product page

General Chemical Waste Disposal Decision Tree.

Experimental Protocols
The request for detailed methodologies for key experiments is not applicable in the context of a

disposal procedure. The information provided here is intended to guide the safe and compliant

disposal of Epi-N-Acetyl-lactosamine after its use in various experimental workflows. The

handling and disposal should always be conducted in accordance with your laboratory's

established safety protocols and your institution's waste management policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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